Cas no 1203-24-3 (1-(2-Chlorophenyl)-1H-pyrrole-2,5-dione)

• Product Name: 1-(2-Chlorophenyl)-1H-pyrrole-2,5-dione
• CAS No: 1203-24-3
• MF: C₁₀H₆ClNO₂
• MW: 207.613141536713
• MDL: MFCD00022562
• CID: 173535
• PubChem ID: 14550
• Update Time: 2025-04-19

1-(2-Chlorophenyl)-1H-pyrrole-2,5-dione Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-2,5-dione,1-(2-chlorophenyl)-
• 1-(2-Chlorophenyl)-1H-pyrrole-2,5-dione
• N-(o-Chlorophenyl)maleimide
• 1-(2-chlorophenyl)pyrrole-2,5-dione
• 1-(2-Chloro-phenyl)-pyrrole-2,5-dione
• N-(2-CHLOROPHENYL)-MALEIMIDE
• N-(2-Chlorophenyl)maleimide
• CS-0307639
• SCHEMBL58050
• 2-Methyl-2-(2-nitrophenoxy)propanoicacid
• CHEMBL565700
• Cyto8F7
• PD135223
• 1203-24-3
• KPQOXMCRYWDRSB-UHFFFAOYSA-N
• MALEIMIDE, N-(o-CHLOROPHENYL)-
• 1-(2-Chlorophenyl)maleimide
• AI3-28671
• GEO-02892
• 1H-Pyrrole-2,5-dione, 1-(chlorophenyl)-
• 1-(2-chlorophenyl)-2,5-dihydro-1H-pyrrole-2,5-dione
• 252EC33EVE
• 1H-Pyrrole-2,5-dione, 1-(2-chlorophenyl)-
• EINECS 214-869-0
• Z56755406
• NS00023911
• O-Chphm
• N-(o-chlorophenyl) maleimide
• 1-(2-Chloro-phenyl)pyrrole-2,5-dione
• N-o-Chlorophenylmaleimide
• BDBM50300330
• LS-01961
• MFCD00022562
• o-Chlorophenylmaleimide
• EN300-03887
• BRN 0145894
• DTXSID40152794
• AKOS000116699
• KPQOXMCRYWDRSB-UHFFFAOYSA-
• FT-0633477
• InChI=1/C10H6ClNO2/c11-7-3-1-2-4-8(7)12-9(13)5-6-10(12)14/h1-6H
• STK098903
• G29547
• ALBB-005200
• DB-041548

• MDL： MFCD00022562
• Inchi： 1S/C10H6ClNO2/c11-7-3-1-2-4-8(7)12-9(13)5-6-10(12)14/h1-6H
• InChI Key： KPQOXMCRYWDRSB-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1N1C(C=CC1=O)=O

Computed Properties

• Exact Mass: 207.00900
• Monoisotopic Mass: 207.009
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 37.4A^2

Experimental Properties

• Color/Form: Not determined
• Density: 1.5±0.1 g/cm3
• Boiling Point: 329.5±25.0 °C at 760 mmHg
• Flash Point: 153.1±23.2 °C
• Refractive Index: 1.639
• PSA: 37.38000
• LogP: 1.83440
• Solubility: Not determined
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

1-(2-Chlorophenyl)-1H-pyrrole-2,5-dione Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• WGK Germany：3
• Safety Instruction： S26; S36; S36/37/39; S22
• Hazardous Material Identification：
• Risk Phrases：R36/37/38; R22
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolines Phenylpyrrolines